Cas no 2527-02-8 (1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-)

• Product name: 1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-
• CAS No: 2527-02-8
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 1421821

1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-

• Inchi： 1S/C13H15NOS/c15-13-11-8-4-5-9-12(11)16-14(13)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
• InChI Key： KKUXIXMLNAPJIV-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC=C2)C(=O)N1C1CCCCC1

Computed Properties

• Exact Mass: 233.08755

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Melting Point: 86-88 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
• Boiling Point: 380.2±25.0 °C(Predicted)
• PSA: 20.31
• pka: -2.18±0.20(Predicted)